![molecular formula C19H20ClN5O2 B2704266 2-(4-chlorophenoxy)-2-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide CAS No. 2034508-33-1](/img/structure/B2704266.png)
2-(4-chlorophenoxy)-2-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide
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Description
2-(4-chlorophenoxy)-2-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C19H20ClN5O2 and its molecular weight is 385.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Synthesis Techniques : Innovative methods for synthesizing 3-pyrazinyl-imidazo[1,2-a]pyridines and 1-functionalized imidazo[1,5-a]pyrazolo[5,1-c]pyrazines have been developed. These studies offer insights into synthetic pathways that might be applicable to the target compound, highlighting the versatility of heterocyclic chemistry in creating complex molecules with potential biological activities (Collins Michael Raymond et al., 2010) (N. M. Tsizorik et al., 2018).
Characterization and Applications : Studies on the synthesis, characterization, crystal structure, and pharmacological evaluation of novel heterocyclic compounds provide a foundation for understanding the structural and functional properties of complex molecules. These include analyses of antioxidant properties, DFT calculations, and biological activities, which are crucial for the development of new therapeutic agents (S. Naveen et al., 2021).
Biological Activity : Research into the synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines showcases the potential antimicrobial and anticancer properties of heterocyclic compounds. These findings are significant for drug discovery, indicating the relevance of heterocyclic chemistry in developing compounds with specific biological activities (Kanubhai D. Katariya et al., 2021).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN5O2/c1-19(2,27-15-5-3-14(20)4-6-15)18(26)24-10-12-25-11-9-23-17(25)16-13-21-7-8-22-16/h3-9,11,13H,10,12H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWSDOMGIBACHSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCCN1C=CN=C1C2=NC=CN=C2)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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